Cas no 33879-62-8 (3-vinyloxetane)

• Product Name: 3-vinyloxetane
• CAS No: 33879-62-8
• MF: C₅H₈O
• MW: 84.1164216995239
• CID: 1460666
• PubChem ID: 22160828
• Update Time: 2025-06-14

3-vinyloxetane Chemical and Physical Properties

Names and Identifiers

• Oxetane, 2-ethenyl-
• 3,5-epoxy-1-pentene
• 3-vinyloxetane
• 33879-62-8

• Inchi： 1S/C5H8O/c1-2-5-3-6-4-5/h2,5H,1,3-4H2
• InChI Key： ZBNINTSJLCOGLO-UHFFFAOYSA-N
• SMILES： O1CC(C=C)C1

Computed Properties

• Exact Mass: 84.05754
• Monoisotopic Mass: 84.057514874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 55
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23

Additional information on 3-vinyloxetane

Comprehensive Overview of 3-Vinyloxetane (CAS No. 33879-62-8): Properties, Applications, and Innovations

3-Vinyloxetane (CAS No. 33879-62-8) is a versatile cyclic ether compound that has garnered significant attention in polymer chemistry and material science. Its unique molecular structure, featuring a four-membered oxetane ring with a vinyl group, enables a wide range of chemical modifications and applications. This article delves into the properties, synthesis methods, and cutting-edge uses of 3-vinyloxetane, while addressing trending topics such as sustainable polymers, high-performance coatings, and bio-based materials.

The compound’s CAS No. 33879-62-8 is a critical identifier for researchers and manufacturers seeking precise chemical data. 3-Vinyloxetane is often explored for its reactivity in ring-opening polymerization (ROP), a process pivotal for creating thermosetting resins and cross-linked networks. Its ability to form highly durable materials makes it valuable in industries ranging from automotive coatings to electronic encapsulants. Recent advancements in green chemistry have also highlighted its potential as a monomer for renewable resource-based polymers.

One of the most searched questions about 3-vinyloxetane revolves around its safety profile and handling precautions. While the compound is not classified as hazardous under standard regulations, proper storage in cool, dry conditions is recommended to prevent polymerization. Researchers frequently inquire about its solubility (soluble in common organic solvents like THF and acetone) and thermal stability (decomposes above 200°C). These properties are crucial for designing tailored polymer systems.

In the context of emerging technologies, 3-vinyloxetane is gaining traction in 3D printing resins and photocurable coatings. Its fast curing kinetics and low shrinkage during polymerization align with the demand for precision materials in additive manufacturing. Additionally, its compatibility with UV-initiated systems makes it a candidate for energy-efficient production processes, a hot topic in circular economy discussions.

The synthesis of 3-vinyloxetane typically involves the cyclization of allyl glycidyl ether or metal-catalyzed reactions, with recent studies focusing on catalyst optimization to improve yield and selectivity. Environmental concerns have spurred interest in biocatalytic routes, though scalability remains a challenge. Analytical techniques like GC-MS and NMR spectroscopy are essential for characterizing its purity, a common query among quality control professionals.

From a commercial standpoint, 3-vinyloxetane is often compared to epoxy resins and acrylate monomers due to overlapping applications. However, its lower toxicity and higher reactivity in certain systems offer distinct advantages. Market analysts predict growth in demand for specialty monomers, driven by sectors like flexible electronics and medical devices, where 3-vinyloxetane-derived materials excel in biocompatibility testing.

In academia, 33879-62-8 is frequently cited in studies exploring structure-property relationships in polymers. The compound’s ring strain contributes to its high reactivity, enabling the creation of dense polymer networks with superior mechanical strength. Recent publications have investigated its use in self-healing materials, a field with implications for longevity of industrial products.

To address common misconceptions, 3-vinyloxetane is not a bulk commodity chemical but a specialty intermediate requiring controlled handling. Its pricing reflects its niche status, with supply chain transparency being a key concern for buyers. Regulatory databases like REACH provide updated information on its compliance status, another frequently searched aspect.

Future research directions for CAS No. 33879-62-8 include copolymerization with biobased monomers and nanocomposite integration. As industries prioritize carbon footprint reduction, the role of 3-vinyloxetane in lightweight materials and recyclable thermosets will likely expand. Collaborative efforts between chemists and engineers are essential to unlock its full potential while addressing lifecycle assessment criteria.

In summary, 3-vinyloxetane (CAS No. 33879-62-8) represents a dynamic intersection of fundamental chemistry and applied material science. Its adaptability to modern manufacturing trends and alignment with sustainability goals ensure its continued relevance in both research and industrial applications.